Cas no 50921-26-1 (3-(4-methylphenyl)sulfinylpropane-1,2-diol)

• Product Name: 3-(4-methylphenyl)sulfinylpropane-1,2-diol
• CAS No: 50921-26-1
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 934499
• PubChem ID: 327160
• Update Time: 2025-04-19

3-(4-methylphenyl)sulfinylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)sulfinylpropane-1,2-diol
• AC1L6ZWF
• NSC300912
• NSC-300912
• DS-013850
• DTXSID10316220
• 50921-26-1
• 3-(4-Methylbenzene-1-sulfinyl)propane-1,2-diol

• Inchi： 1S/C10H14O3S/c1-8-2-4-10(5-3-8)14(13)7-9(12)6-11/h2-5,9,11-12H,6-7H2,1H3
• InChI Key： GYHRFMSNGANWSG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CC(CO)O)=O

Computed Properties

• Exact Mass: 214.06642
• Monoisotopic Mass: 214.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 468.5°C at 760 mmHg
• Flash Point: 237.2°C
• Refractive Index: 1.625
• PSA: 57.53
• LogP: 1.32150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides